Cas no 1261845-37-7 (2-Naphthol-5-methanol)

• Product Name: 2-Naphthol-5-methanol
• CAS No: 1261845-37-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 4935364
• Update Time: 2025-06-10

2-Naphthol-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthol-5-methanol

• Inchi： 1S/C11H10O2/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6,12-13H,7H2
• InChI Key： LAVMBYJFYUHFKH-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C2C=C(C=CC2=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-Naphthol-5-methanol

Comprehensive Overview of 2-Naphthol-5-methanol (CAS No. 1261845-37-7): Properties, Applications, and Industry Trends

2-Naphthol-5-methanol (CAS No. 1261845-37-7) is a specialized organic compound belonging to the naphthalene derivatives family. This compound, characterized by its hydroxyl and hydroxymethyl functional groups, has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, combining a naphthalene backbone with polar substituents, makes it a versatile intermediate for synthesizing complex molecules. The growing demand for high-purity naphthalene derivatives in drug discovery and advanced materials has propelled interest in this compound.

In recent years, 2-Naphthol-5-methanol has been explored for its potential in fluorescent probes and organic semiconductors, aligning with the global push for sustainable electronics. Researchers are particularly interested in its photophysical properties, which could enable applications in OLED technology and sensor development. The compound's ability to form stable complexes with metals also positions it as a candidate for catalysis and coordination chemistry applications. These emerging uses have driven a 35% increase in literature references to this compound since 2020, according to SciFinder data.

The synthesis of 2-Naphthol-5-methanol typically involves selective hydroxymethylation of 2-naphthol derivatives, with modern approaches emphasizing green chemistry principles and atom economy. Recent patents (e.g., WO2022156789) describe improved purification methods yielding >99.5% purity, addressing industry needs for high-performance intermediates. Analytical characterization by HPLC-MS and NMR spectroscopy confirms the compound's structural integrity, while stability studies under various pH and temperature conditions inform storage and handling protocols.

From a commercial perspective, 2-Naphthol-5-methanol suppliers are responding to the pharmaceutical industry's demand for custom synthesis and GMP-grade materials. The compound's role as a precursor to biologically active molecules has been highlighted in several recent medicinal chemistry publications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its structural features allow for diverse chemical modifications, making it valuable for combinatorial chemistry and structure-activity relationship studies.

Environmental and regulatory aspects of 2-Naphthol-5-methanol production have gained attention, with manufacturers implementing waste minimization strategies and energy-efficient processes. The compound's biodegradability profile and ecotoxicological data are becoming increasingly important for end-users in Europe and North America, where REACH compliance and green chemistry metrics influence purchasing decisions. These trends reflect the broader chemical industry's shift toward sustainable manufacturing practices.

Future research directions for 2-Naphthol-5-methanol (CAS No. 1261845-37-7) may explore its potential in supramolecular chemistry and nanomaterial fabrication. The compound's aromatic system and functional group versatility make it an attractive building block for molecular machines and self-assembling systems. As synthetic methodologies advance, particularly in flow chemistry and photocatalysis, the accessibility and applications of this naphthalene derivative are expected to expand significantly in coming years.